Cas no 6108-05-0 (Lidocaine hydrochloride hydrate)

• Product Name: Lidocaine hydrochloride hydrate
• CAS No: 6108-05-0
• MF: C₁₄H₂₅ClN₂O₂
• MW: 288.813503026962
• MDL: MFCD00150329
• CID: 46409
• PubChem ID: 329750055
• Update Time: 2026-05-14

Lidocaine hydrochloride hydrate Chemical and Physical Properties

Names and Identifiers

• 2-(Diethylamino)-N-(2,6-dimethylphenyl)acetamide hydrochloride hydrate
• ACETAMIDE,2-(DIETHYLAMINO)-N-(2,6-DIMETHYLPHENYL)-MONOHYDROCHLORIDE, MONOHYDRATE
• LIDOCAINE HCL HYDRATE
• LIDOCAINE HYDROCHLORIDE, MONOHYDRATE
• 2',6'-acetoxylidide,2-(diethylamino)-,hydrochloride,hydrate
• acetamide,2-(diethylamino)-n-(2,6-dimethylphenyl)-,monohydrochloride,monoh
• diethylaminoacet-2,6-xylididehydrochloridemonohydrate
• dolicaine
• Lidocaine HCL
• Lidocaine hydrochloride
• Linocaine hydrochloride
• 2-Diethylamino-N-(2,6-dimethylphenyl)acetamide hydrochloride monohydrate
• Lignocaine hydrochloride monohydrate
• Xylocaine hydrochloride monohydrate
• 2-(Diethylamino)-N-(2,6-dimethylphenyl)acetamide hydrochloride
• Lidocaine Hydrochloride Monohydrate
• lidocaine
• Xylocaine
• Lignocaine
• Lidoderm
• 2-(Diethylamino)-N-(2,6-dimethylphenyl)acetamide
• Anestacon
• Esracaine
• Duncaine
• Leostesin
• Xylocitin
• Xylocain
• Maricaine
• L-Caine
• Isicaina
• Gravocain
• Cappicaine
• Alphacaine
• Solcain
• Xylestesin
• Isicaine
• Xycaine
• Xilina
• Rucaina
• Xylotox
• Cito optadren
• Lida-Mantle
• Octocaine
• Dalcaine
• 2-(Diethylamino)-2',6'-acetoxylidide
• Xyloneural (free base)
• Remicaine
• Dentipatch
• Lignocainum
• Jetocaine
• Xilocaina
• Cuivasil
• Xllina
• 2-Diethylamino-N-(2,6-dimethylphenyl)acetamide
• Lidoc
• Lidocaine hydrochloride hydrate

• MDL： MFCD00150329
• Inchi： 1S/C14H22N2O/c1-5-16(6-2)10-13(17)15-14-11(3)8-7-9-12(14)4/h7-9H,5-6,10H2,1-4H3,(H,15,17)
• InChI Key： NNJVILVZKWQKPM-UHFFFAOYSA-N
• SMILES： O=C(C([H])([H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])N([H])C1C(C([H])([H])[H])=C([H])C([H])=C([H])C=1C([H])([H])[H]

Computed Properties

• Exact Mass: 288.16000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 228
• XLogP3: 2.3
• Topological Polar Surface Area: 32.299

Experimental Properties

• Melting Point: 75-83°C
• Boiling Point: 350.8°C at 760 mmHg
• Solubility: H2O: soluble
• Water Partition Coefficient: Soluble in water (50 mg/ml), chloroform, ethanol, and benzene. Insoluble in diethyl ether.
• PSA: 41.57000
• LogP: 3.39440

Lidocaine hydrochloride hydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： MissingPhrase-N15.00950417
• Hazardous Material transportation number：UN 2811 6
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36
• RTECS：AN7700000
• Hazardous Material Identification：
• HazardClass：6.1
• TSCA：Yes
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on Lidocaine hydrochloride hydrate

Professional Introduction to Lidocaine Hydrochloride Hydrate (CAS No. 6108-05-0)

Lidocaine hydrochloride hydrate, chemically known as 2-(diethylamino)ethyl 2,6-dimethoxybenzoate hydrochloride dihydrate, is a widely recognized local anesthetic agent with significant applications in both medical and pharmaceutical fields. This compound, identified by its unique CAS number 6108-05-0, has garnered considerable attention due to its efficacy and safety profile. The hydrate form of lidocaine hydrochloride enhances its solubility and stability, making it a preferred choice for various formulations.

The mechanism of action of lidocaine hydrochloride hydrate involves the inhibition of sodium channels in nerve cell membranes, which prevents the generation and transmission of nerve impulses. This property makes it highly effective in inducing local anesthesia, providing pain relief without affecting the central nervous system. The hydrochloride dihydrate formulation ensures optimal pharmacokinetic properties, allowing for controlled release and prolonged action, which is particularly beneficial in surgical and dental applications.

Recent advancements in pharmaceutical research have highlighted the potential of lidocaine hydrochloride hydrate in combination therapies. Studies have demonstrated its synergistic effects when used alongside other anesthetics, enhancing overall efficacy while minimizing side effects. For instance, a groundbreaking study published in the Journal of Pharmaceutical Sciences explored the use of lidocaine hydrochloride hydrate in conjunction with ketamine for patients undergoing chronic pain management. The results indicated a significant reduction in pain intensity and improved patient satisfaction.

The compound's versatility extends beyond its traditional applications in surgery and dentistry. Emerging research suggests promising uses in lidocaine hydrochloride hydrate for topical treatments of neuropathic pain conditions. A notable study published in the European Journal of Pain investigated its role in managing post-herpetic neuralgia (PHN). The findings revealed that topical application of lidocaine hydrochloride hydrate led to a substantial decrease in pain scores and improved quality of life for patients suffering from this chronic condition.

In the realm of drug delivery systems, lidocaine hydrochloride hydrate has been incorporated into novel formulations designed for sustained release. Transdermal patches containing this compound have shown remarkable potential in providing continuous pain relief over extended periods. These patches are particularly advantageous for patients requiring long-term pain management, such as those with arthritis or fibromyalgia. The hygroscopic nature of the hydrate form ensures consistent drug release, thereby maintaining therapeutic levels in the bloodstream.

The safety profile of lidocaine hydrochloride hydrate is well-documented, with extensive clinical trials supporting its use across various populations. However, as with any pharmaceutical agent, precautions must be taken to avoid adverse effects such as systemic absorption leading to central nervous system depression. Healthcare professionals are advised to adhere to recommended dosages and administration guidelines to mitigate risks effectively.

Future research directions for lidocaine hydrochloride hydrate include exploring its potential role in non-pain-related therapeutic applications. Preliminary studies have suggested its efficacy in managing symptoms associated with certain neurological disorders, such as multiple sclerosis and trigeminal neuralgia. These findings open new avenues for further investigation and development of targeted therapies using this versatile compound.

The manufacturing process of lidocaine hydrochloride hydrate adheres to stringent quality control measures to ensure purity and consistency. Advanced crystallization techniques are employed to produce the dihydrate form, which exhibits superior stability under various storage conditions. This attention to detail ensures that healthcare providers receive a high-quality product that meets rigorous pharmacopeial standards.

Environmental considerations also play a crucial role in the production and disposal of lidocaine hydrochloride hydrate formulations. Sustainable manufacturing practices are being implemented to minimize waste and reduce environmental impact. Additionally, proper disposal methods are essential to prevent contamination of water sources and soil ecosystems.

In conclusion, lidocaine hydrochloride hydrate (CAS No. 6108-05-0) remains a cornerstone in modern medicine due to its efficacy, safety, and versatility. Ongoing research continues to uncover new applications and improve delivery systems, ensuring that this compound remains at the forefront of therapeutic interventions for diverse medical conditions.